![molecular formula C16H25N3O B7512037 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide](/img/structure/B7512037.png)
4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide, also known as 4-EMC, is a synthetic compound belonging to the class of amphetamines. It is a research chemical that has gained significant attention in recent years due to its potential use in scientific research. 4-EMC is a derivative of piperazine and has a similar chemical structure to other amphetamines such as MDMA and MDA.
Mechanism of Action
The mechanism of action of 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide is similar to that of other amphetamines. It acts as a serotonin and dopamine releaser, increasing the levels of these neurotransmitters in the brain. This leads to the characteristic effects of amphetamines such as increased sociability, euphoria, and empathy.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to increase heart rate and blood pressure, which can be dangerous in certain individuals. It may also have other effects on the body, such as changes in body temperature and dehydration.
Advantages and Limitations for Lab Experiments
The advantages of using 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide in laboratory experiments include its relatively simple synthesis and its potential as a research tool for investigating the effects of amphetamines. However, its limited potency may make it less useful for certain types of research.
Future Directions
There are several potential future directions for research involving 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide. One area of interest is investigating its potential as a therapeutic agent for conditions such as depression and anxiety. Another area of interest is investigating its potential as a tool for studying the effects of amphetamines on the brain and behavior. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide involves the reaction of 4-ethylphenyl hydrazine with 2-ethyl-6-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperazine to form this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide has been used in scientific research to investigate its potential as a psychoactive substance. It has been shown to have similar effects to other amphetamines such as MDMA and MDA, including increased sociability, euphoria, and empathy. However, its effects are less potent than those of MDMA and MDA, making it a potentially useful alternative for research purposes.
properties
IUPAC Name |
4-ethyl-N-(2-ethyl-6-methylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O/c1-4-14-8-6-7-13(3)15(14)17-16(20)19-11-9-18(5-2)10-12-19/h6-8H,4-5,9-12H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCOYEFIFSIJQLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)N2CCN(CC2)CC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.